Cas no 21662-09-9 (cis-4-Decenal)

• Product Name: cis-4-Decenal
• CAS No: 21662-09-9
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD00007024
• CID: 88281
• PubChem ID: 24863394
• Update Time: 2025-04-18

cis-4-Decenal Chemical and Physical Properties

Names and Identifiers

• (Z)-4-decenal
• CIS-4-DECENAL
• 4-cis-Decenal
• cis-4-decen-1-al
• Dec-4cis-enal
• DECENAL-4-CIS
• FEMA 3264
• (z)-4-decena
• cis-4-Decenal

• MDL： MFCD00007024
• Inchi： 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h6-7,10H,2-5,8-9H2,1H3/b7-6-
• InChI Key： CWRKZMLUDFBPAO-SREVYHEPSA-N
• SMILES： CCCCC/C=C\CCC=O
• BRN： 2323646

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid with orange and chicken like fat aroma2. density (g/ml, 25/4 ℃)
• Density: 0.847 g/mL at 25 °C(lit.)
• Melting Point: -16°C (estimate)
• Boiling Point: 78-80 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.443(lit.)
• Water Partition Coefficient: Not miscible in water.
• PSA: 17.07000
• LogP: 3.10200
• FEMA: 3264

cis-4-Decenal Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：HE2071400
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes